Cas no 87547-06-6 (4-Bromo-2-fluoro-5-nitroaniline)

4-Bromo-2-fluoro-5-nitroaniline structure
87547-06-6 structure
Product Name:4-Bromo-2-fluoro-5-nitroaniline
CAS No:87547-06-6
MF:C6H4BrFN2O2
MW:235.010563850403
MDL:MFCD08741367
CID:856344
PubChem ID:13885184
Update Time:2024-10-26

4-Bromo-2-fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-5-nitroaniline
    • 4-Bromo-2-fluoro-5-nitro-phenylamine
    • 4-Bromo-2-fluoro-5-nitrobenzenamine (ACI)
    • DTXSID40551864
    • 87547-06-6
    • AKOS015835468
    • MFCD08741367
    • CS-0197662
    • AS-18066
    • SY239137
    • SB39273
    • SCHEMBL9821008
    • PDNZCDDWSKYNTE-UHFFFAOYSA-N
    • MDL： MFCD08741367
    • Inchi： 1S/C6H4BrFN2O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,9H2
    • InChI Key： PDNZCDDWSKYNTE-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(Br)=CC(F)=C(N)C=1)=O

Computed Properties

  • Exact Mass: 233.94400
  • Monoisotopic Mass: 233.94402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Melting Point: 92-94°C
  • PSA: 71.84000
  • LogP: 3.18300

4-Bromo-2-fluoro-5-nitroaniline Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-Bromo-2-fluoro-5-nitroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Bromo-2-fluoro-5-nitroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:87547-06-6)4-Bromo-2-fluoro-5-nitroaniline
Order Number:A842256
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):400.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:87547-06-6)4-Bromo-2-fluoro-5-nitroaniline
A842256
Purity:99%
Quantity:25g
Price ($):400.0
Email